2-Chloro-6-ethoxyquinoxaline

• Molecular Formula: C10H9ClN2O
• Molecular Weight: 208.64 g/mol
• IUPAC Name: 2-chloro-6-ethoxyquinoxaline
• InChI: InChI=1S/C10H9ClN2O/c1-2-14-7-3-4-8-9(5-7)12-6-10(11)13-8/h3-6H,2H2,1H3
• InChI Key: QPTNZEQHQJTRGZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=NC=C(N=C2C=C1)Cl

Description

2-Chloro-6-ethoxyquinoxaline is a nitrogen-containing heterocyclic compound with the molecular formula C10H9ClN2O. It belongs to the quinoxaline family, which is known for its diverse pharmacological properties, including antifungal, antibacterial, antiviral, and antimicrobial activities . This compound is of significant interest in medicinal chemistry due to its potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Chloro-6-ethoxyquinoxaline typically involves the condensation of 2-chloroaniline with ethyl glyoxalate under acidic conditions. The reaction proceeds through the formation of an intermediate Schiff base, which cyclizes to form the quinoxaline ring . Common reagents used in this synthesis include hydrochloric acid and ethanol as solvents.

Industrial Production Methods: Industrial production of this compound often employs scalable methods such as the use of titanium silicate-1 (TS-1) as a catalyst. This method allows for high yields and the catalyst can be recycled, making the process cost-effective and environmentally friendly .

Chemical Reactions Analysis

Types of Reactions: 2-Chloro-6-ethoxyquinoxaline undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, which may exhibit distinct biological activities.

Common Reagents and Conditions:

Substitution: Reagents like sodium ethoxide or potassium tert-butoxide are commonly used.

Oxidation: Oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride.

Major Products: The major products formed from these reactions include various substituted quinoxalines, which can be further explored for their pharmacological properties .

Scientific Research Applications

2-Chloro-6-ethoxyquinoxaline has been extensively studied for its applications in various fields:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an antimicrobial and antiviral agent.

Medicine: Explored for its anticancer properties and as a potential treatment for infectious diseases.

Industry: Utilized in the development of organic semiconductors and electroluminescent materials

Mechanism of Action

The mechanism of action of 2-Chloro-6-ethoxyquinoxaline involves its interaction with specific molecular targets, such as enzymes or receptors, leading to the inhibition of their activity. For instance, it may inhibit bacterial enzymes, thereby preventing the growth and proliferation of bacteria . The exact pathways and molecular targets can vary depending on the specific biological activity being studied.

Comparison with Similar Compounds

• 2-Chloro-3-ethoxyquinoxaline
• 2-Chloroquinoline-3-carbaldehyde
• 6-Chloro-7-fluoroquinoxaline

Comparison: 2-Chloro-6-ethoxyquinoxaline is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Compared to other quinoxaline derivatives, it may exhibit enhanced antimicrobial activity or different pharmacokinetic profiles .

Conclusion

This compound is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure allows for diverse reactivity and biological activity, making it a valuable subject of ongoing research.